Cas no 1807023-49-9 (5-Amino-6-phenylpicolinic acid)

5-Amino-6-phenylpicolinic acid is a heterocyclic organic compound featuring an amino group and a phenyl substituent on a picolinic acid backbone. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a key intermediate in the synthesis of bioactive molecules and metal-chelating agents. Its aromatic and nitrogen-rich framework enhances binding affinity in ligand design, making it valuable for catalysis and medicinal chemistry research. The compound’s stability and functional group reactivity allow for further derivatization, supporting the development of novel compounds with tailored properties. High purity grades ensure consistency in research and industrial applications.

5-Amino-6-phenylpicolinic acid structure

1807023-49-9 structure

Product Name:5-Amino-6-phenylpicolinic acid

CAS No:1807023-49-9

MF:C₁₂H₁₀N₂O₂

MW:214.220002651215

CID:4900535

Update Time:2025-10-28

5-Amino-6-phenylpicolinic acid Chemical and Physical Properties

Names and Identifiers

- 5-Amino-6-phenylpicolinic acid
- Inchi： 1S/C12H10N2O2/c13-9-6-7-10(12(15)16)14-11(9)8-4-2-1-3-5-8/h1-7H,13H2,(H,15,16)
- InChI Key： NIRIZFDZILQFDV-UHFFFAOYSA-N
- SMILES： OC(C1=CC=C(C(C2C=CC=CC=2)=N1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 251
XLogP3: 1.7
Topological Polar Surface Area: 76.2

5-Amino-6-phenylpicolinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029013514-250mg	5-Amino-6-phenylpicolinic acid	1807023-49-9	95%	250mg	$1,009.40	2022-03-31
Alichem	A029013514-1g	5-Amino-6-phenylpicolinic acid	1807023-49-9	95%	1g	$2,981.85	2022-03-31

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Additional information on 5-Amino-6-phenylpicolinic acid

5-Amino-6-phenylpicolinic Acid (CAS No. 1807023-49-9): A Comprehensive Overview

5-Amino-6-phenylpicolinic acid, identified by the CAS registry number 1807023-49-9, is a biologically active compound that has garnered significant attention in the fields of pharmacology, biochemistry, and materials science. This compound belongs to the class of picolinic acids, which are known for their versatile applications in drug design, metal coordination, and as precursors for various functional materials. The structure of 5-amino-6-phenylpicolinic acid comprises a picolinic acid backbone with an amino group at the 5-position and a phenyl group at the 6-position, conferring it unique chemical and biological properties.

The synthesis of 5-amino-6-phenylpicolinic acid typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to streamline the formation of the picolinic acid moiety, significantly reducing reaction times and enhancing yields.

In terms of chemical properties, 5-amino-6-phenylpicolinic acid exhibits a high degree of solubility in polar solvents due to its amino and carboxylic acid groups. Its ability to coordinate with metal ions makes it a valuable ligand in the development of metallo-drugs and coordination polymers. Recent studies have demonstrated its potential as a chelating agent for transition metals such as copper(II) and zinc(II), which are critical in enzymatic activities and cellular signaling pathways.

The biological activity of 5-amino-6-phenylpicolinic acid is another area of intense research. Preclinical studies have shown that this compound possesses antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular pathways involved in inflammation has positioned it as a potential candidate for anti-inflammatory therapies.

In the realm of materials science, 5-amino-6-phenylpicolinic acid has been utilized as a building block for constructing supramolecular assemblies and functional materials. Its π-conjugated system allows for strong intermolecular interactions, enabling the formation of self-assembled monolayers and nanostructured materials with applications in sensors, catalysis, and drug delivery systems.

Recent breakthroughs in computational chemistry have further elucidated the molecular mechanisms underlying the biological activity of 5-amino-6-phenylpicolinic acid. Advanced molecular docking studies have revealed its binding affinities to key proteins involved in disease pathways, providing insights into its therapeutic potential. Furthermore, machine learning algorithms are being employed to predict its pharmacokinetic profiles, aiding in the optimization of drug formulations.

In conclusion, 5-amino-6-phenylpicolinic acid (CAS No. 1807023-49-9) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with its promising biological activities and material properties, continues to drive innovative research efforts aimed at harnessing its full potential for therapeutic and technological advancements.